molecular formula C9H14N4 B8778019 4-(Piperazin-1-ylmethyl)pyrimidine

4-(Piperazin-1-ylmethyl)pyrimidine

Cat. No. B8778019
M. Wt: 178.23 g/mol
InChI Key: VCUYLZDKBIURNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Piperazin-1-ylmethyl)pyrimidine is a useful research compound. Its molecular formula is C9H14N4 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Piperazin-1-ylmethyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Piperazin-1-ylmethyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Piperazin-1-ylmethyl)pyrimidine

Molecular Formula

C9H14N4

Molecular Weight

178.23 g/mol

IUPAC Name

4-(piperazin-1-ylmethyl)pyrimidine

InChI

InChI=1S/C9H14N4/c1-2-11-8-12-9(1)7-13-5-3-10-4-6-13/h1-2,8,10H,3-7H2

InChI Key

VCUYLZDKBIURNW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)CC2=NC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 0.01 g (0.09 mmol) of 10% palladium on carbon was added a solution of 0.14 g (0.45 mmol) of the title compound from Step A in 5 mL anhydrous methanol. The resulting suspension was subjected to hydrogen at atmospheric pressure while stirring. After 4 h the mixture was filtered through a pad of Celite. The pad was washed with methanol (25 mL) and the combined filtrates were concentrated in vacuo to afford the title compound as a pale yellow residue without further purification. LC/MS: m/z (ES) 179.1 (MH)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.14 g
Type
reactant
Reaction Step Two
Quantity
0.01 g
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.